Cas no 2229618-92-0 (3-(pyrimidin-4-yl)oxolane-2,5-dione)

• Product Name: 3-(pyrimidin-4-yl)oxolane-2,5-dione
• CAS No: 2229618-92-0
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 5946358
• PubChem ID: 165625786
• Update Time: 2025-06-08

3-(pyrimidin-4-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(pyrimidin-4-yl)oxolane-2,5-dione
• 2229618-92-0
• EN300-1763707

• Inchi： 1S/C8H6N2O3/c11-7-3-5(8(12)13-7)6-1-2-9-4-10-6/h1-2,4-5H,3H2
• InChI Key： HYSLGMUQJJWAFI-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CN=CN=1)=O

Computed Properties

• Exact Mass: 178.03784206g/mol
• Monoisotopic Mass: 178.03784206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 69.2Ų

Additional information on 3-(pyrimidin-4-yl)oxolane-2,5-dione

Research Brief on 3-(Pyrimidin-4-yl)oxolane-2,5-dione (CAS: 2229618-92-0): Recent Advances and Applications

The compound 3-(pyrimidin-4-yl)oxolane-2,5-dione (CAS: 2229618-92-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 3-(pyrimidin-4-yl)oxolane-2,5-dione as a key intermediate in the synthesis of novel heterocyclic compounds. Researchers have developed efficient synthetic routes to produce this compound with high purity and yield, leveraging advanced catalytic methods and green chemistry principles. The compound's pyrimidine and oxolane moieties make it a promising scaffold for designing inhibitors targeting various enzymes, including kinases and proteases.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(pyrimidin-4-yl)oxolane-2,5-dione exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The compound's ability to selectively inhibit specific CDK isoforms while minimizing off-target effects underscores its therapeutic promise.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 3-(pyrimidin-4-yl)oxolane-2,5-dione and its biological targets. These studies have identified key structural modifications that enhance binding affinity and selectivity, paving the way for the development of next-generation therapeutics. For example, the introduction of electron-withdrawing groups at specific positions on the pyrimidine ring has been shown to improve metabolic stability and pharmacokinetic properties.

Beyond its applications in oncology, 3-(pyrimidin-4-yl)oxolane-2,5-dione has also been explored for its anti-inflammatory and antimicrobial properties. A recent preprint on bioRxiv described its efficacy in suppressing pro-inflammatory cytokines in macrophage models, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary data indicate that certain derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains, highlighting its versatility as a pharmacophore.

Despite these promising findings, challenges remain in optimizing the compound's drug-like properties and ensuring its safety profile. Ongoing research aims to address these issues through innovative formulation strategies and targeted delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-(pyrimidin-4-yl)oxolane-2,5-dione (CAS: 2229618-92-0) represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its multifaceted applications underscore the importance of continued investment in fundamental research and interdisciplinary collaboration. Future studies will likely focus on expanding its therapeutic repertoire and overcoming existing limitations to unlock its full potential in medicine.